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Compound of Interest

Compound Name: Dipsanoside A

Cat. No.: B15146879 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Dipsanoside A, a notable iridoid

glycoside, for researchers, scientists, and professionals in drug development. This document

outlines its chemical properties, biological activities, and underlying mechanisms of action

based on available scientific literature.

Core Compound Data
Dipsanoside A is a complex natural product with the following key identifiers:

Property Value Citation

CAS Number 889678-62-0 [1][2][3]

Molecular Formula C₆₆H₉₀O₃₇ [1][2][3]

Molecular Weight 1475.4 g/mol [1][2][3]

Biological Source and Significance
Dipsanoside A is a tetrairidoid glucoside originally isolated from the roots of Dipsacus asper, a

plant used in traditional Chinese medicine.[4] The genus Dipsacus has been historically utilized

for its purported therapeutic properties, including the treatment of bone fractures and

rheumatoid arthritis.[5] Phytochemical investigations into Dipsacus asper have revealed a rich
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composition of iridoid glycosides, triterpenoid saponins, and phenolic acids, which are believed

to contribute to its bioactivity.[5][6]

Reported Biological Activities
Preliminary studies suggest that Dipsanoside A and related compounds from Dipsacus asper

possess antibacterial and cytotoxic properties.

Antibacterial Activity
While specific minimum inhibitory concentration (MIC) values for Dipsanoside A against

various bacterial strains are not yet widely published, compounds from the genus Dipsacus

have demonstrated bactericidal action. The proposed mechanism involves the inhibition of

essential bacterial enzymes such as DNA gyrase B and tyrosyl-tRNA-synthetase.

Cytotoxic Activity
Bioassay-guided fractionation of extracts from Dipsacus asper has led to the isolation of

various compounds, including iridoid glycosides, which have been evaluated for their effects on

cancer cell lines. While specific IC50 values for Dipsanoside A are not detailed in the currently

available literature, the general class of compounds is of interest for its potential antineoplastic

properties.

Experimental Methodologies
The following are generalized protocols for assessing the biological activities of natural

products like Dipsanoside A.

General Antibacterial Susceptibility Testing
A common method to determine the antibacterial efficacy of a compound is the broth

microdilution method to establish the Minimum Inhibitory Concentration (MIC).

Workflow for MIC Determination
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Figure 1. Workflow for MIC determination.

Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium is

prepared to a specific turbidity (e.g., 0.5 McFarland standard).

Serial Dilution: Dipsanoside A is serially diluted in a 96-well microtiter plate containing

appropriate growth medium.

Inoculation: Each well is inoculated with the bacterial suspension.

Incubation: The plate is incubated under suitable conditions (e.g., 37°C for 24 hours).

MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits

bacterial growth.

General Cytotoxicity Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Workflow for MTT Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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